Cas no 550-81-2 (Amopyroquine)
Amopyroquine Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[(7-chloro-4-quinolinyl)amino]-2-(1-pyrrolidinylmethyl)-
- Amopyroquine
- 4-[(7-chloroquinolin-4-yl)amino]-2-(pyrrolidin-1-ylmethyl)phenol
- (7-chloro-4-quinolinyl)amino>-2-<(1-pyrrolidinyl)methyl>phenol
- 4-(7-chloro-quinolin-4-ylamino)-2-pyrrolidin-1-ylmethyl-phenol
- 4-<7-Chlor-chinolyl-(4)-amino>-2-pyrrolidinomethyl-phenol
- Amopyrochinum
- Amopyroquin
- Amopyroquina
- Amopyroquine [INN]
- Amopyroquinum
- PAM-780
- UNII-SV6L22Y9QF
- FT-0662120
- 4-(7-Chlor-4-chinolylamino)-2-(1-pyrrolidinylmethyl)phenol
- o-Cresol, 4-((7-chloro-4-quinolyl)amino)-alpha-1-pyrrolidinyl-
- 4-[(7-Chloro-4-quinolinyl)amino]-2-(1-pyrrolidinylmethyl)phenol
- CHEMBL1213257
- Amopyroquin; PAM-780; Propoquin
- SV6L22Y9QF
- Amopyroquinum [INN-Latin]
- Q27289420
- 4-[(7-Chloro-4-quinolyl)amino]-.alpha.-1-pyrrolidinyl-o-cresol
- 4-[(7-Chloro-4-quinolyl)amino]-alpha-1-pyrrolidinyl-o-cresol
- 4-[(7-Chloro-4-quinolinyl)amino]-2-(1-pyrrolidinylmethyl)phenol #
- DTXSID50203544
- SCHEMBL249505
- 4-((7-Chloro-4-quinolyl)amino)-alpha-1-pyrrolidinyl-o-cresol
- AKOS030239783
- 550-81-2
- Amopyroquina [INN-Spanish]
- YNWCUCSDUMVJKR-UHFFFAOYSA-N
- Phenol, 4-((7-chloro-4-quinolinyl)amino)-2-(1-pyrrolidinylmethyl)-
- NS00093638
- PAM 780
- amopiroquina
- DTXCID80126035
- Amopyroquina (INN-Spanish)
- Amopyroquinum (INN-Latin)
-
- Inchi: 1S/C20H20ClN3O/c21-15-3-5-17-18(7-8-22-19(17)12-15)23-16-4-6-20(25)14(11-16)13-24-9-1-2-10-24/h3-8,11-12,25H,1-2,9-10,13H2,(H,22,23)
- InChI Key: YNWCUCSDUMVJKR-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=NC=CC=2NC1=CC=C(C(=C1)CN1CCCC1)O
Computed Properties
- Exact Mass: 353.12900
- Monoisotopic Mass: 353.12949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 48.4
Experimental Properties
- Color/Form: No data available
- Density: 1.351
- Melting Point: 197-200°C (dec.)
- Boiling Point: 498.1°Cat760mmHg
- Flash Point: 255.1°C
- Refractive Index: 1.718
- PSA: 48.39000
- LogP: 4.94410
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Amopyroquine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Amopyroquine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Amopyroquine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A634215-5mg |
Amopyroquine |
550-81-2 | 5mg |
$ 213.00 | 2023-04-19 | ||
| TRC | A634215-50mg |
Amopyroquine |
550-81-2 | 50mg |
$ 1613.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207284-5mg |
Amopyroquine, |
550-81-2 | 5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207284-5 mg |
Amopyroquine, |
550-81-2 | 5mg |
¥3,234.00 | 2023-07-11 | ||
| A2B Chem LLC | AG25736-5mg |
Amopyroquine |
550-81-2 | 5mg |
$1207.00 | 2024-04-19 | ||
| A2B Chem LLC | AG25736-50mg |
Amopyroquine |
550-81-2 | 50mg |
$3675.00 | 2024-04-19 | ||
| 1PlusChem | 1P00DFFS-2mg |
Amopyroquine |
550-81-2 | 2mg |
$188.00 | 2025-02-26 | ||
| 1PlusChem | 1P00DFFS-1mg |
Amopyroquine |
550-81-2 | 1mg |
$163.00 | 2025-02-26 | ||
| 1PlusChem | 1P00DFFS-25mg |
Amopyroquine |
550-81-2 | 25mg |
$663.00 | 2025-02-26 | ||
| 1PlusChem | 1P00DFFS-5mg |
Amopyroquine |
550-81-2 | 5mg |
$257.00 | 2025-02-26 |
Amopyroquine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Amopyroquine
Introduction to Amopyroquine (CAS No: 550-81-2) in Modern Pharmaceutical Research
Amopyroquine, a compound with the chemical identifier CAS No: 550-81-2, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, belonging to the quinoline family, has been studied extensively for its pharmacological effects, particularly in the context of antimalarial and anti-inflammatory treatments. The molecular structure of Amopyroquine, characterized by its pyrrole ring fused with a benzene ring, contributes to its distinctive reactivity and biological activity.
The< strong> pharmacological profile of Amopyroquine has been a subject of intense investigation. Research has demonstrated that this compound exhibits potent antimalarial properties by interfering with the heme biosynthesis pathway in Plasmodium species. This mechanism of action is comparable to other quinoline derivatives but with notable differences in efficacy and side effect profiles. Recent studies have highlighted the compound's ability to inhibit the heme polymerization process, which is crucial for the survival of malaria parasites.
In addition to its antimalarial properties, Amopyroquine has shown promise in treating inflammatory conditions. The compound's ability to modulate cytokine production and inhibit inflammatory pathways has been observed in preclinical studies. Specifically, it has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating symptoms associated with chronic inflammation. These findings have opened new avenues for exploring Amopyroquine as a potential therapeutic agent in conditions like rheumatoid arthritis and inflammatory bowel disease.
The< strong> synthetic chemistry of Amopyroquine has also been a focus of research. The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been developed to improve yield and purity, making it more feasible for large-scale production. One such approach involves the use of catalytic hydrogenation to facilitate the formation of the pyrrole ring, which is a critical component of the molecule's structure.
Recent advancements in computational chemistry have further enhanced our understanding of Amopyroquine's interactions with biological targets. Molecular docking studies have revealed that Amopyroquine binds tightly to specific enzymes involved in malaria parasite metabolism. These insights have guided the design of novel derivatives with improved pharmacokinetic properties. Additionally, computational modeling has helped predict potential side effects and optimize dosing regimens, ensuring safer clinical application.
The< strong> clinical trials of Amopyroquine are ongoing, with several Phase II studies evaluating its efficacy in treating malaria infections. Preliminary results have shown promising outcomes, particularly in regions where drug-resistant strains of Plasmodium are prevalent. The compound's ability to act on multiple stages of the parasite's life cycle makes it a valuable addition to existing antimalarial regimens. Furthermore, its potential role in combination therapies is being explored to mitigate resistance development.
Beyond its antimalarial applications, Amopyroquine is being investigated for its< strong> antimicrobial properties . Studies have indicated that this compound can inhibit the growth of certain bacterial species by disrupting their cell wall synthesis. This finding is particularly relevant in light of rising antibiotic resistance rates globally. The broad-spectrum activity exhibited by Amopyroquine suggests its potential use in developing novel antibiotics or as an adjuvant therapy alongside conventional antibiotics.
The< strong> toxicological profile of Amopyroquine is another critical aspect that has been thoroughly examined. Acute toxicity studies have revealed that while the compound is generally well-tolerated at therapeutic doses, it can cause mild gastrointestinal disturbances at higher concentrations. Chronic exposure studies are ongoing to assess long-term safety concerns. These evaluations are essential for ensuring that Amopyroquine can be used safely and effectively in clinical settings.
In conclusion, Amopyroquine (CAS No: 550-81-2) represents a significant advancement in pharmaceutical research due to its multifaceted therapeutic applications. Its potent antimalarial and anti-inflammatory effects, coupled with its unique chemical properties, make it a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action and potential applications, Amopyroquine is poised to play a crucial role in addressing global health challenges.
550-81-2 (Amopyroquine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)